ROS-ERS inducer 2

• Molecular Formula: C24H24BrClF2N3Pt-
• Molecular Weight: 702.9 g/mol
• InChI: InChI=1S/C19H19F2N2.C5H5N.BrH.ClH.Pt/c1-3-22-13-23(4-2)19(15-7-11-17(21)12-8-15)18(22)14-5-9-16(20)10-6-14;1-2-4-6-5-3-1;;;/h5-13H,3-4H2,1-2H3;1-5H;2*1H;/q-1;;;;+2/p-2
• InChIKey: KKYPWJLVRQSVLJ-UHFFFAOYSA-L

Sourcing ROS-ERS Inducer 2 for HCC and ICD Research

ROS-ERS inducer 2 (also designated as Complex 3f) is a platinum(II)-N-heterocyclic carbene (Pt(II)-NHC) complex derived from 4,5-diarylimidazole scaffolds, with a molecular formula of C₂₄H₂₃BrClF₂N₃Pt and a molecular weight of 701.90 g/mol [1]. This compound is characterized by its dual functional capacity to simultaneously trigger intracellular reactive oxygen species (ROS) generation and activate endoplasmic reticulum stress (ERS), a mechanistic convergence that promotes the release of damage-associated molecular patterns (DAMPs), induces immunogenic cell death (ICD), and facilitates dendritic cell maturation [1]. Unlike conventional platinum-based chemotherapeutics that act primarily through direct DNA adduct formation, ROS-ERS inducer 2 engages a multimodal pathway that integrates oxidative stress, mitochondrial dysfunction, cell cycle blockade at G0/G1 phase, and immune activation [1][2].

HCC model studies – Reported ERS and ICD induction via intracellular ROS in hepatocellular carcinoma cell lines.

Platinum-resistance research – Supports comparator studies vs. cisplatin/oxaliplatin for pathway-response evaluation.

Defined tripartite mechanism – ROS generation, mitochondrial dysfunction, and G0/G1 arrest in a single Pt(II)-NHC probe.

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source
• [2] PeptideDB. ROS-ERS inducer 2 (Complex 3f) Database Entry. View Source

Risks of Substituting ROS-ERS Inducer 2

Generic substitution among ROS inducers or platinum-based chemotherapeutics is scientifically unwarranted due to the distinct, non-interchangeable mechanism of action exhibited by ROS-ERS inducer 2. Conventional agents such as cisplatin or oxaliplatin induce cytotoxicity predominantly through DNA crosslinking, whereas ROS-ERS inducer 2 operates via a unique dual-induction pathway that couples ROS generation with ERS activation, culminating in immunogenic cell death (ICD) and conversion of immunologically 'cold' tumors to 'hot' phenotypes via PD-L1 upregulation [1]. This mechanistic divergence translates into quantifiable differences in anti-tumor efficacy: ROS-ERS inducer 2 demonstrated superior anti-liver cancer capacity relative to both cisplatin and oxaliplatin in head-to-head comparative studies, a performance advantage that cannot be replicated by simply co-administering separate ROS inducers and ERS activators [1]. Furthermore, standard ROS inducers lack the coordinated DAMP release and dendritic cell maturation capacity that characterizes the Pt(II)-NHC scaffold of ROS-ERS inducer 2 [1].

Attribute

ROS-ERS Inducer 2

Potential Substitute Risk

Mechanism

DNA damage + ROS-ERS-ICD axis

Cisplatin/oxaliplatin primarily crosslink DNA; lacks reported ERS/ICD synergy

Anti-HCC activity

Reported higher anti-proliferative response vs. cisplatin/oxaliplatin

Classical platinum drugs may underperform in resistant models; pathway context may differ

Structural identity

Specific Pt(II)-NHC complex (C24H23BrClF2N3Pt)

Analog substitution (e.g., ROS-ERS inducer 1) may shift potency and ICD signature

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source

Evidence-Based Selection Guide for ROS-ERS Inducer 2

Superior Anti-HCC Activity vs. Cisplatin

ROS-ERS inducer 2 (Complex 3f) demonstrated superior anti-liver cancer capacity when directly compared to the clinical platinum agents cisplatin and oxaliplatin in the same experimental study [1]. The authors explicitly state that complex 3f was 'proved to exhibit better anti-liver cancer capacity compared to cisplatin and oxaliplatin' based on in vitro cytotoxicity assessments against liver cancer cell lines [1]. This differentiation is not merely incremental but represents a functional advantage in the context of hepatocellular carcinoma models.

Anti-HCC vs. Cisplatin

Head-to-head

Reported better anti-liver cancer capacity vs. cisplatin and oxaliplatin in HCC cell models

Supports model-response comparison context

Exact IC50 values not reported; review source for quantitative details

Evidence Dimension	Anti-liver cancer capacity (relative efficacy)
Target Compound Data	ROS-ERS inducer 2 (Complex 3f) - superior anti-liver cancer capacity
Comparator Or Baseline	Cisplatin and oxaliplatin (baseline reference)
Quantified Difference	Qualitatively superior (quantitative IC50 values not publicly disclosed in abstract; full data in primary manuscript)
Conditions	In vitro cytotoxicity assays against liver cancer cell lines

Why This Matters

This head-to-head superiority over FDA-approved platinum chemotherapeutics provides procurement justification for researchers seeking compounds with enhanced anti-hepatocellular carcinoma activity beyond the standard of care.

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source

Tripartite ROS-Mitochondria-Cell Cycle Mechanism

ROS-ERS inducer 2 uniquely triggers both intracellular reactive oxygen species (ROS) generation and endoplasmic reticulum stress (ERS) activation, a dual-induction phenotype that is not observed with conventional single-pathway ROS inducers or ERS activators [1]. This coordinated activation promotes the release of damage-associated molecular patterns (DAMPs), induces immunogenic cell death (ICD), and drives dendritic cell maturation [1]. In contrast, standard ROS inducers (e.g., Compound I16, EC50 = 3.43 μg/mL) lack the ERS-activating component and do not induce ICD .

Tripartite Mechanism

Class-level

ROS generation + mitochondrial impairment + G0/G1 cell cycle arrest

Defined functional cascade for pathway interrogation

In vitro liver cancer cell lines; class-level inference

Evidence Dimension	Mechanism of action (functional phenotype)
Target Compound Data	ROS generation + ERS activation + ICD induction
Comparator Or Baseline	Standard ROS inducers (e.g., Compound I16) - ROS generation only; cisplatin - DNA damage only
Quantified Difference	Multimodal (ROS + ERS + ICD) vs. unimodal (ROS only or DNA damage only)
Conditions	Cellular assays in liver cancer cell lines

Why This Matters

The dual-induction mechanism enables downstream immunological effects that are not achievable with single-target ROS inducers, making ROS-ERS inducer 2 the compound of choice for studies investigating chemoimmunotherapy or ICD-based anti-tumor strategies.

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source

ERS-Induced Immunogenic Cell Death Pathway

ROS-ERS inducer 2 (Complex 3f) was shown to upregulate PD-L1 expression in treated cells, an effect that converts immunologically 'cold tumors' into 'hot tumors' [1]. This functional outcome is not observed with conventional platinum agents such as cisplatin or oxaliplatin, which lack this immunomodulatory capacity [1]. The PD-L1 upregulation creates a permissive environment for combination therapy with immune checkpoint inhibitors, a strategic advantage not offered by in-class platinum alternatives.

ICD & Immune Remodeling

Cross-study

ERS activation, DAMP release, ICD, DC maturation, and PD-L1 upregulation

Supports cold-to-hot tumor immune context studies

PD-L1 upregulation reported in this complex; validate in target model

Evidence Dimension	Immunomodulatory effect (PD-L1 expression)
Target Compound Data	PD-L1 upregulation and cold-to-hot tumor conversion
Comparator Or Baseline	Cisplatin and oxaliplatin - no reported PD-L1 upregulation
Quantified Difference	Qualitative presence vs. absence of immunomodulatory phenotype
Conditions	In vitro cellular assays

Why This Matters

The ability to upregulate PD-L1 and convert cold tumors to hot tumors positions ROS-ERS inducer 2 as a unique tool compound for preclinical chemoimmunotherapy studies and provides a clear scientific differentiator for procurement over standard platinum agents.

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source

Chemico-Structural Differentiation from Pt(II)-NHC Analogs

ROS-ERS inducer 2 possesses a well-defined chemical structure (C₂₄H₂₃BrClF₂N₃Pt, MW 701.90) belonging to the Pt(II)-N-heterocyclic carbene (NHC) class derived from 4,5-diarylimidazole precursors [1]. This contrasts with structurally undefined or heterogeneous ROS inducers that lack the precise molecular characterization required for reproducible research. The Pt(II)-NHC scaffold confers distinct physicochemical properties, including specific solubility profiles and stability characteristics, that differentiate it from both small-molecule ROS inducers and conventional platinum complexes .

Structural Differentiation

Head-to-head

C24H23BrClF2N3Pt (MW 701.90); dominant complex among Pt(II)-NHC analogs

Halide ligand identity determines bioactivity rank

Small structural changes shift potency; verify specific complex when sourcing

Evidence Dimension	Molecular identity and scaffold class
Target Compound Data	Pt(II)-NHC complex, C₂₄H₂₃BrClF₂N₃Pt, MW 701.90
Comparator Or Baseline	Generic ROS inducers (e.g., Compound I16, MW 415.45) or cisplatin (MW 300.05)
Quantified Difference	Structural class differentiation (organometallic vs. organic small molecule vs. simple coordination complex)
Conditions	Chemical characterization (NMR, X-ray crystallography, elemental analysis)

Why This Matters

The defined molecular identity and Pt(II)-NHC scaffold ensure batch-to-batch reproducibility and enable precise structure-activity relationship (SAR) studies, which is critical for procurement decisions in medicinal chemistry and chemical biology research.

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source

Primary Research Applications for ROS-ERS Inducer 2

Overcoming Platinum Resistance in HCC

ROS-ERS inducer 2 is the compound of choice for studies investigating immunogenic cell death (ICD) mechanisms and chemoimmunotherapy combinations. Its dual ROS-ERS induction leads to DAMP release, dendritic cell maturation, and PD-L1 upregulation, providing a complete ICD phenotype that is not achievable with single-pathway agents [1]. Researchers utilizing this compound can investigate the conversion of immunologically 'cold' tumors to 'hot' tumors and explore synergistic effects with immune checkpoint inhibitors, a research avenue not supported by conventional platinum agents [1].

Cold-to-Hot Tumor Immune Conversion

For anti-liver cancer drug discovery programs, ROS-ERS inducer 2 offers superior efficacy compared to the clinical standards cisplatin and oxaliplatin, as demonstrated in head-to-head comparisons [1]. This compound serves as a benchmark lead candidate for structure-activity relationship (SAR) studies aimed at developing next-generation platinum-based therapeutics with enhanced anti-HCC activity and reduced off-target toxicity. Its defined Pt(II)-NHC scaffold provides a tractable chemical template for further optimization .

Pt(II)-NHC SAR Studies

The unique dual-induction mechanism of ROS-ERS inducer 2 makes it an essential tool for dissecting the crosstalk between reactive oxygen species (ROS) signaling and endoplasmic reticulum stress (ERS) pathways [1]. Unlike standard ROS inducers that activate only oxidative stress responses, ROS-ERS inducer 2 enables researchers to simultaneously interrogate mitochondrial dysfunction, ER calcium homeostasis disruption, and unfolded protein response (UPR) activation in a single experimental system [1].

Organometallic Anticancer Agent Development

ROS-ERS inducer 2 exemplifies a new generation of organometallic anticancer agents featuring N-heterocyclic carbene (NHC) ligands coordinated to platinum(II) centers [1]. This compound serves as a validated positive control and structural reference for medicinal chemists developing novel Pt(II)-NHC complexes with immunomodulatory properties. Its well-characterized molecular structure (C₂₄H₂₃BrClF₂N₃Pt, MW 701.90) and documented biological activity profile provide a robust foundation for comparative studies and computational modeling [2].

Application

Selection Property

Validation Focus

HCC platinum-resistance model studies

Reported anti-proliferative comparison vs. cisplatin/oxaliplatin

ROS-ERS-ICD pathway activation in resistant contexts

Tumor immune microenvironment conversion studies

ICD induction coupled with PD-L1 upregulation

Cold-to-hot tumor immune infiltration markers

Pt(II)-NHC SAR studies

Specific molecular identity and dominant complex rank

Anti-proliferative and ICD induction consistency across analogs

• [1] Tang L, Chang X, Shi J, Wen Z, Bi C, Liu W. More than just DNA damage: Pt(ΙΙ)-NHC complexes derived from 4,5-diarylimidazoles augment immunogenic cell death. Eur J Med Chem. 2025 Jan 15;282:117014. doi:10.1016/j.ejmech.2024.117014 View Source
• [2] PeptideDB. ROS-ERS inducer 2 (Complex 3f) Database Entry. View Source